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Compound Name:

xylopyranosyl azide
CAS No.: 53784-33-1
Cat. No.: B1299822

Get Quote
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In the intricate fields of glycoscience and medicinal chemistry, 2,3,4-Tri-O-acetyl-beta-D-
xylopyranosyl azide stands out as a pivotal molecular tool. This versatile compound serves as
a cornerstone for the synthesis of complex carbohydrates, neoglycoconjugates, and
glycosylated therapeutics.[1] Its structure is uniquely engineered for utility: the acetyl protecting
groups enhance its stability and solubility in common organic solvents, while the anomeric
azide group provides a reactive handle for highly specific chemical transformations.[1][2]

The primary value of this azide lies in its role as a key participant in bioorthogonal chemistry,
most notably the Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC), a flagship reaction
of "click chemistry".[1][3][4] This reaction allows for the efficient and clean ligation of the xylose
moiety to other molecules, enabling the construction of novel structures for drug development,
diagnostics, and fundamental biological research.[1][5] This guide provides an in-depth
examination of its properties, synthesis, applications, and the critical safety protocols required
for its handling.

Physicochemical and Structural Data
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A thorough understanding of the compound's fundamental properties is essential for its
effective use in research and development. The key characteristics are summarized below.

Property Value Source(s)
CAS Number 53784-33-1 [1][3][6]
Molecular Formula C11H15N307 [L][3116]1[7]
Molecular Weight 301.25 g/mol [11[3][6]
Appearance White crystalline powder [1]8]
Purity Typically =98.0% (HPLC) [1][3]

) ) [a]?>_D =-85°t0-88° (c=1in
Optical Rotation [1]
Chloroform)

Storage Conditions 2-8°C, sealed and preserved [11[31[8]

- Soluble in organic solvents like
Solubilty DCM, DMF, DMSO ]

. CC(=0)O[C@@H]1C0=0)
SMILES String [C@H]10C(C)=0 [3]

Synthesis and Characterization

The introduction of an azide at the anomeric center is a crucial transformation in carbohydrate
chemistry.[10] While multiple routes exist, a common and effective strategy involves the
nucleophilic substitution of a glycosyl halide precursor.

Workflow for Synthesis

The diagram below outlines a representative synthetic workflow starting from the readily
available D-xylose. The process involves peracetylation to protect the hydroxyl groups,
followed by conversion to a glycosyl bromide, and finally, nucleophilic substitution with an azide
salt.
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Step 1: Peracetylation

D-Xylose

Acetic Anhydride,
Pyridine

1,2,3,4-Tetra-O-acetyl-
D-xylopyranose

Step 2: Bropmination

HBr in Acetic Acid

2,3,4-Tri-O-acetyl-alpha-
D-xylopyranosyl Bromide

Step 3: Azidation

Sodium Azide (NaNs),
DMF

2,3,4-Tri-O-acetyl-beta-
D-xylopyranosyl Azide

(CAS: 53784-33-1)

Click to download full resolution via product page

Caption: Synthetic pathway for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.
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Experimental Protocol: Synthesis via Glycosyl Bromide

This protocol is a representative example and should be adapted and optimized based on
laboratory conditions and scale.

o Preparation of Glycosyl Bromide: To a solution of 1,2,3,4-Tetra-O-acetyl-D-xylopyranose in a
minimal amount of dichloromethane, add a solution of hydrogen bromide in acetic acid (e.g.,
33 wt. %) dropwise at 0°C.

o Reaction Monitoring: Allow the reaction to stir at room temperature for 2-3 hours. Monitor the
consumption of the starting material by Thin Layer Chromatography (TLC). The formation of
the more nonpolar glycosyl bromide will be evident.

o Work-up: Upon completion, dilute the reaction mixture with dichloromethane and pour it into
ice-cold water. Separate the organic layer and wash sequentially with cold water, a saturated
sodium bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude 2,3,4-Tri-O-acetyl-alpha-D-
xylopyranosyl bromide, which is often used immediately in the next step.

o Azide Substitution: Dissolve the crude glycosyl bromide in a polar aprotic solvent such as
dimethylformamide (DMF). Add sodium azide (NaNs) portion-wise at 0°C.

e Reaction and Isolation: Allow the mixture to warm to room temperature and stir for 12-24
hours. The reaction progress can be monitored by TLC. Once complete, pour the reaction
mixture into ice-water and extract with an organic solvent like ethyl acetate.

 Purification: Wash the combined organic extracts with water and brine, dry over anhydrous
sodium sulfate, and concentrate. Purify the crude product by column chromatography on
silica gel to afford the pure 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide as a white solid.
The stereochemical outcome (3-anomer) is favored due to the Sn2-like displacement of the
o-bromide.

Characterization

Identity and purity are confirmed using standard analytical techniques.[9]
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e 1H and 3C NMR: Provides structural confirmation, showing characteristic shifts for the
pyranose ring protons and carbons, the acetyl groups, and the anomeric carbon bearing the
azide.

e Mass Spectrometry (MS): Confirms the molecular weight (m/z 301.25).

o HPLC: Used to determine purity, which is typically expected to be >98%.[3]

Core Application: Bioorthogonal Click Chemistry

The defining application of this compound is its use in the Copper(l)-catalyzed Azide-Alkyne
Cycloaddition (CUAAC). This reaction forms a stable, aromatic 1,2,3-triazole ring, covalently
linking the xylose sugar to a molecule bearing a terminal alkyne.[4][11]

Causality Behind CuAAC's Utility:

o High Specificity: The azide and alkyne groups are mutually reactive and largely inert to other
functional groups found in biological systems, preventing side reactions.[4][12]

o Favorable Kinetics: The copper catalyst dramatically accelerates the reaction rate (by a
factor of 107 to 108) compared to the uncatalyzed thermal reaction, allowing it to proceed at
room temperature, even in aqueous media.[4]

¢ High Yield & Purity: The reaction is highly efficient, typically providing near-quantitative yields
of the desired 1,4-disubstituted triazole regioisomer, which simplifies purification.[4]

Terminal Alkyne Cu(l) Source
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Caption: The core components of a CUAAC "click" reaction.

Experimental Protocol: Synthesis of a Xyloside-Triazole
Conjugate

Prepare Reactants: In a suitable vial, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl
azide (1 equivalent) and the desired terminal alkyne-containing molecule (1-1.2 equivalents)
in a solvent system such as a mixture of tert-butanol and water.[11]

Prepare Catalyst: In a separate vial, prepare the Cu(l) catalyst solution. A common method is
to add a solution of sodium ascorbate (e.g., 0.2 equivalents) to a solution of copper(ll) sulfate
pentahydrate (e.g., 0.1 equivalents) in water.[11] The ascorbate reduces Cu(ll) to the active
Cu(l) species in situ.

Initiate Reaction: Add the freshly prepared catalyst solution to the solution of the azide and
alkyne.

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction
is often complete within 1-4 hours, which can be confirmed by TLC or LC-MS analysis.[11]

Work-up and Purification: Upon completion, the product can be isolated by extraction with an
organic solvent. Further purification, if necessary, can be achieved by column
chromatography.

Deprotection (Optional): The acetyl protecting groups can be removed under standard
Zemplén conditions (catalytic sodium methoxide in methanol) to yield the final deprotected
xyloside conjugate.[11]

This methodology is instrumental in creating xylose-based surfactants, labeling biomolecules

for imaging and glycomics analysis, and synthesizing novel glycosylated drug candidates to

improve their pharmacological profiles.[1][5][11]

Safety and Handling: A Self-Validating System
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Organic azides are energetic compounds that demand strict adherence to safety protocols.[13]
The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N) ratio.[13] For
C11H15N307, the C:N ratio is 11:3, which is generally considered to be in a safer, more stable
range. However, complacency is not an option.

Mandatory Safety Protocols:

o Engineering Controls: All manipulations of solid azides or their concentrated solutions must
be performed within a certified chemical fume hood.[14][15] A blast shield should be used for
reactions where the stability is unknown or when scaling up.[15]

o Personal Protective Equipment (PPE): Wear safety glasses or goggles, a flame-resistant lab
coat, and appropriate chemical-resistant gloves at all times.[3][15]

e Avoid Incompatible Materials:

o Acids: Azides react with acids to form hydrazoic acid (HNs), which is highly toxic, volatile,
and explosive.[13][16]

o Heavy Metals: Avoid contact with heavy metals (e.g., copper, lead, mercury, silver) as this
can form dangerously shock-sensitive and explosive heavy metal azides.[13][15] Note that
while copper is used catalytically in CUAAC, it is in a controlled, solution-phase reaction;
bulk storage or contamination with copper salts should be avoided.

o Metal Utensils: Do not use metal spatulas for handling solid azides; use plastic or ceramic
spatulas instead to prevent scratching and the formation of metal azides.[13][15]

o Halogenated Solvents: Avoid using halogenated solvents like dichloromethane or
chloroform as reaction media with azides, as this can lead to the formation of explosive
diazidomethane.[13][16]

» Thermal and Physical Shock: Avoid heating organic azides unless part of a well-controlled
reaction protocol. Protect them from friction, grinding, and physical shock.[13]

» Disposal: All azide-containing waste, including dilute solutions, must be treated as hazardous
waste and disposed of according to institutional guidelines. Never pour azide solutions down
the drain, as they can react with lead or copper pipes to form explosive deposits.[15]
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Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is more than a mere chemical reagent; it is a
strategic enabler for innovation in drug discovery and glycobiology. Its well-defined reactivity,
particularly in click chemistry, provides a reliable and efficient platform for constructing complex
molecular architectures. By understanding its chemical properties, mastering its application in
synthetic protocols, and adhering strictly to safety guidelines, researchers can fully leverage
the power of this essential glycosyl donor to advance the frontiers of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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